2,3-Dichloro-6-nitrobenzylamine
Overview
Description
2,3-Dichloro-6-nitrobenzylamine (DCNB) is a synthetic compound that has been used in various scientific research applications. It is an aromatic amine that is derived from the reaction of 2,3-dichlorobenzaldehyde and nitrobenzene. DCNB has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In
Scientific Research Applications
Organic Synthesis
- Intermediate for Organic Synthesis : Compounds like N,N-Dimethyl-4-nitrobenzylamine, which share structural similarities with 2,3-Dichloro-6-nitrobenzylamine, are significant intermediates in organic synthesis. They find applications in the production of medicines, pesticides, and other chemicals. A study highlighted an improved synthesis method for such intermediates, offering advantages like low production cost, simple operations, and environmental friendliness (Wang Ling-ya, 2015).
Materials Science
- Electrochemical Applications : The electrosynthesis of complex organic structures, such as dibenzonaphthyridine derivatives, from compounds structurally related to this compound, demonstrates the utility in materials science. These processes involve intricate electrochemical steps, showcasing the role of such compounds in advanced material synthesis (Thierry Jan et al., 2002).
Chemical Modifications
- Modification of Carbon Materials : Studies have shown that compounds like 4-nitrobenzylamine can be used to derivatize carbon materials, including graphite powder and multiwalled carbon nanotubes (MWCNTs). This derivatization process enhances the functionality of carbon materials for various applications, illustrating the broader utility of nitrobenzylamine derivatives in chemical modifications (Gregory Wildgoose et al., 2005).
Heterocyclic Chemistry
- Heterocyclization Reactions : Nitrobenzylamines, similar to this compound, are key in the synthesis of heterocyclic compounds like 3-alkoxy-2H-indazoles. These reactions are influenced by various factors, including the electronic and steric nature of the substituents, highlighting the compound's role in heterocyclic chemistry (A. Mills et al., 2006).
Safety and Hazards
2,3-Dichloro-6-nitrobenzylamine is classified as dangerous according to the GHS06 signal word . It has hazard statements H301-H311-H331, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and avoiding release to the environment .
properties
IUPAC Name |
(2,3-dichloro-6-nitrophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O2/c8-5-1-2-6(11(12)13)4(3-10)7(5)9/h1-2H,3,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVQPKDBOSKBIEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])CN)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40573627 |
Source
|
| Record name | 1-(2,3-Dichloro-6-nitrophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40573627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70380-49-3 |
Source
|
| Record name | 1-(2,3-Dichloro-6-nitrophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40573627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-Dichloro-6-nitrobenzylamine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TDP9Q82CN3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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